Cas no 142055-86-5 (Boc-D-Val-nitrile)

• Product Name: Boc-D-Val-nitrile
• CAS No: 142055-86-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 64704
• PubChem ID: 3504292
• Update Time: 2025-04-18

Boc-D-Val-nitrile Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-cyano-2-methylpropyl)carbamate
• Boc-D-Val-Nitrile
• Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester, (+)- (9CI)
• AKOS005362809
• tert-Butyl (1-cyano-2-methylpropyl)carbamate
• Z1137167161
• MFCD00961556
• tert-butyl N-(1-cyano-2-methylpropyl)carbamate
• t-Butyl N-(1-cyano-2-methylpropyl)carbamate
• SB46914
• BS-12221
• CS-0038894
• FT-0705565
• 142055-86-5
• tert-Butyl(1-cyano-2-methylpropyl)carbamate
• EN300-70702
• Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• W12475
• 130457-35-1
• FT-0774161
• Boc-D-Val-nitrile

• Inchi： 1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)
• InChI Key： HWOVCNHAYAEVSJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.137
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.05 g/cm3
• Boiling Point: 303℃
• Flash Point: 137℃
• Refractive Index: 1.
• PSA: 62.12000
• LogP: 2.45018

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives